Cas no 342802-26-0 (Benzene,(3-ethoxy-5-methyl-1,3-cyclohexadien-1-yl)-)

• Product name: Benzene,(3-ethoxy-5-methyl-1,3-cyclohexadien-1-yl)-
• CAS No: 342802-26-0
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 302268
• PubChem ID: 12458835

Benzene,(3-ethoxy-5-methyl-1,3-cyclohexadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(3-ethoxy-5-methyl-1,3-cyclohexadien-1-yl)-
• Benzene, (3-ethoxy-5-methyl-1,3-cyclohexadien-1-yl)- (9CI)
• 3-ethoxy-5-methyl-1-phenylcyclohexa-1,3-diene
• 342802-26-0
• 5-Ethoxy-3-methyl-2,3-dihydro-1,1'-biphenyl
• DTXSID80499094
• (3-Ethoxy-5-methyl-1,3-cyclohexadien-1-yl)benzene

• Inchi： InChI=1S/C15H18O/c1-3-16-15-10-12(2)9-14(11-15)13-7-5-4-6-8-13/h4-8,10-12H,3,9H2,1-2H3
• InChI Key： UQBTWPOTOBDVSK-UHFFFAOYSA-N
• SMILES： C(OC1=CC(C)CC(C2C=CC=CC=2)=C1)C

Computed Properties

• Exact Mass: 214.13584
• Monoisotopic Mass: 214.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23